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Compound of Interest

Compound Name: (R)-CCG-1423

Cat. No.: B1683958 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of

(R)-CCG-1423, a specific inhibitor of the Rho pathway. Adherence to these guidelines, in

conjunction with your institution's specific environmental health and safety (EHS) protocols, is

paramount for ensuring a safe laboratory environment.

(R)-CCG-1423: Properties and Safety Considerations
Understanding the characteristics of (R)-CCG-1423 is the first step in its safe handling and

disposal. The following table summarizes key data for this compound.
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Property Value Source

Chemical Name

N-[2-[4-(4-

chlorophenyl)amino]-1-methyl-

2-oxoethoxy]-3,5-

bis(trifluoromethyl)-benzamide

[1]

CAS Number 285986-88-1 [1]

Molecular Formula C18H13ClF6N2O3 [1]

Molecular Weight 454.8 g/mol [1]

Appearance Solid [2]

Solubility

DMF: 10 mg/ml, DMSO: 10

mg/ml, DMSO:PBS (pH 7.2)

(1:5): 0.15 mg/ml, Ethanol:

0.25 mg/ml

[1]

Storage

Recommended storage at

-20°C. Stock solutions can be

stored at -80°C for up to 2

years and at -20°C for up to 1

year.[2]

[2]

Step-by-Step Disposal Protocol for (R)-CCG-1423
The disposal of (R)-CCG-1423, like many research chemicals, should be approached with a

clear and systematic process to minimize risk and ensure regulatory compliance. The following

protocol outlines the recommended steps for disposing of both the pure compound and

contaminated labware.

Personal Protective Equipment (PPE) is mandatory throughout the handling and disposal

process. This includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant

gloves.

Part 1: Disposal of Unused or Expired (R)-CCG-1423
(Neat Compound)
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Consult Institutional EHS Guidelines: Before initiating any disposal procedure, consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines on

chemical waste. Regulations can vary significantly between institutions and localities.

Package for Disposal:

Ensure the original container is securely sealed. If the original container is compromised,

transfer the compound to a new, compatible, and clearly labeled waste container.

The label should include:

The words "Hazardous Waste"

The full chemical name: (R)-CCG-1423

The CAS number: 285986-88-1

An indication of the hazards (e.g., "Irritant," "Toxic")

Segregate Waste: Store the packaged (R)-CCG-1423 waste separately from other

incompatible chemical waste streams.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for

hazardous chemical waste. Do not attempt to dispose of the neat compound down the drain

or in the regular trash.

Part 2: Disposal of Contaminated Labware and Materials
This includes items such as pipette tips, centrifuge tubes, gloves, and paper towels that have

come into contact with (R)-CCG-1423.

Segregation at the Point of Use:

Establish a designated, labeled waste container in the immediate work area where (R)-
CCG-1423 is being used.

This container should be clearly marked as "Hazardous Waste Contaminated with (R)-
CCG-1423."
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Disposal of Solid Waste:

Place all contaminated solid materials directly into the designated hazardous waste

container.

Do not mix with non-hazardous laboratory trash.

Disposal of Liquid Waste (e.g., solutions containing (R)-CCG-1423):

Collect all liquid waste containing (R)-CCG-1423 in a compatible, sealed, and clearly

labeled hazardous waste container.

The label should include the chemical name, CAS number, and an approximate

concentration of the compound.

Under no circumstances should solutions containing (R)-CCG-1423 be poured down the

drain.

Decontamination of Glassware:

If glassware is to be reused, it should be decontaminated. A common procedure is to rinse

the glassware with a suitable solvent (such as ethanol, which can dissolve (R)-CCG-1423)

to remove any residue.

The solvent rinse should be collected and disposed of as hazardous liquid waste.

After the initial solvent rinse, the glassware can typically be washed using standard

laboratory procedures.

Final Disposal: Once the contaminated waste containers are full, seal them securely and

arrange for pickup by your institution's EHS department.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-
CCG-1423 and associated materials.
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Click to download full resolution via product page

Caption: Disposal workflow for (R)-CCG-1423.

By following these procedures and consulting with your local EHS department, you can ensure

the safe and compliant disposal of (R)-CCG-1423, contributing to a secure and environmentally

responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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